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Compound of Interest

Compound Name: Demanyl phosphate

CAS No.: 6909-62-2

Cat. No.: B113865

Get Quote

To our valued researchers, scientists, and drug development professionals,

Following a comprehensive search of established chemical and biological databases, including

but not limited to PubChem, ChemSpider, and the broader scientific literature, we have been

unable to identify a compound named "Demanyl phosphate." This suggests that "Demanyl
phosphate" may be one of the following:

A novel or proprietary compound not yet disclosed in public-facing literature. Companies and

research institutions often have internal naming conventions for compounds under

development before they are published or patented.

A misspelling or an alternative name for a known compound. The complexities of chemical

nomenclature can sometimes lead to variations or errors in naming.

A component of a larger complex or a metabolite that is not individually cataloged under this

specific name.
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In the spirit of our commitment to providing accurate and trustworthy scientific information, we

cannot generate a technical guide on a compound for which there is no verifiable public data.

To do so would risk disseminating speculative and potentially inaccurate information, which

would be a disservice to the scientific community.

How to Proceed

If you are working with a compound you know as "Demanyl phosphate," we recommend

taking the following steps to clarify its identity:

Verify the Chemical Structure: The most unambiguous way to identify a chemical compound

is through its structure. If you have access to the chemical structure, you can use it to search

databases for its correct IUPAC name, CAS number, or other common synonyms.

Check for Alternative Names or Identifiers: Do you have a CAS number, an internal company

code, or any other identifier associated with "Demanyl phosphate"? These can be powerful

tools for locating the correct information.

Review the Original Source: If you encountered the name "Demanyl phosphate" in a

publication, patent, or other document, please double-check the source for any potential

typographical errors or alternative nomenclature used by the authors.

Once a verifiable chemical identity is established, we would be pleased to assist you in

generating a comprehensive technical guide that meets the high standards of scientific

accuracy and utility that you require.

We appreciate your understanding and look forward to assisting you with your future research

endeavors.

To cite this document: BenchChem. [Analysis of "Demanyl Phosphate": A Compound Not
Found in Public Chemical Databases]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113865#chemical-properties-and-structure-of-
demanyl-phosphate]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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